Cas no 327077-32-7 (5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine)

• Product Name: 5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
• CAS No: 327077-32-7
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• MDL: MFCD02654177
• CID: 1028449
• PubChem ID: 777906
• Update Time: 2025-10-16

5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine
• 5-BENZYL-4,5,6,7-TETRAHYDRO-THIAZOLO-[5,4-C]PYRIDIN-2-YLAMINE
• Thiazolo[5,4-c]pyridin-2-amine, 4,5,6,7-tetrahydro-5-(phenylmethyl)-
• 5-benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine
• 5-Benzyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine
• AC1LFGZ1
• AC1Q52ZD
• F0916-1575
• Oprea1_011549
• Oprea1_077575
• 5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine
• 5-Benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-ylamine
• STK391736
• EN300-02414
• MFCD02654177
• SCHEMBL17934007
• DB-368252
• NSC-806401
• 5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-amine
• DTXSID10354642
• AMY30148
• 5-Benzyl-4,5,6,7-tetrahydrothiazolo-5,4-c]pyridin-2-ylamine
• 5-benzyl-4H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
• Z57036630
• NSC806401
• 5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine
• D87828
• LS-02395
• 5-benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-{c}]pyridin-2-amine
• 327077-32-7
• AKOS000115438
• CS-0021995
• ALBB-006720

• MDL： MFCD02654177
• Inchi： 1S/C13H15N3S/c14-13-15-11-6-7-16(9-12(11)17-13)8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H2,14,15)
• InChI Key： MEEFMSOSTHOISQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 245.09866866g/mol
• Monoisotopic Mass: 245.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.4Ų

5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT